Cas no 58484-22-3 (2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine)

2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosylamine is a chemically modified galactose derivative widely used in glycochemistry and carbohydrate synthesis. Its acetyl-protected hydroxyl groups enhance stability and facilitate selective glycosylation reactions, making it a valuable intermediate for oligosaccharide and glycoconjugate preparation. The β-configuration ensures stereochemical control in glycosidic bond formation, while the amine functionality allows further derivatization via amide or reductive amination pathways. This compound is particularly useful in the synthesis of glycosyl donors, glycopeptides, and glycomimetics, offering high reactivity and compatibility with standard protecting group strategies. Its well-defined structure and reliable performance make it a preferred choice for researchers in medicinal chemistry and glycobiology.

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine structure

58484-22-3 structure

Product Name:2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine

CAS No:58484-22-3

MF:C₁₃H₁₉NO₉

MW:333.291264772415

CID:858182

Update Time:2026-04-29

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine Chemical and Physical Properties

Names and Identifiers

- (2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate
- 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosylamine
- 2,3,4,6-Tetra-O-acet
- 2,3,4,6-TETRA-O-ACETYL-B-D-GALACTOPYRANOSYLAMINE
- 1-aminotetraacetoglucose
- AK120826
- KB-206520
- SureCN5497115
- 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine
- Inchi： InChI=1S/C14H21NO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5,15H2,1-4H3/t10-,11+,12+,13-,14-/m1/s1
- InChI Key： LMVYBLMOENOGGK-MBJXGIAVSA-N
- SMILES： CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@H](N)O1)OC(=O)C)OC(=O)C)OC(=O)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 24
Rotatable Bond Count: 9

Experimental Properties

Density: 1.30
Melting Point: 120-122 ºC

2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119001914-1g	(2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate	58484-22-3	95%	1g	$690.80	2023-09-01
Chemenu	CM182127-1g	(2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate	58484-22-3	95%	1g	$729	2021-06-15
TRC	T279550-100mg	2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine	58484-22-3		100mg	$ 193.00	2023-09-06
TRC	T279550-250mg	2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine	58484-22-3		250mg	$ 339.00	2023-09-06
TRC	T279550-2.5g	2,3,4,6-Tetra-O-acetyl-b-D-galactopyranosylamine	58484-22-3		2.5g	$ 2773.00	2023-09-06
Chemenu	CM182127-1g	(2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-aminotetrahydro-2H-pyran-3,4,5-triyl triacetate	58484-22-3	95%	1g	$***	2023-05-30
A2B Chem LLC	AG71688-100mg	2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYLAMINE	58484-22-3		100mg	$309.00	2024-04-19
A2B Chem LLC	AG71688-250mg	2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYLAMINE	58484-22-3		250mg	$450.00	2024-04-19
A2B Chem LLC	AG71688-2.5g	2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYLAMINE	58484-22-3		2.5g	$2814.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1738591-1g	(2r,3s,4s,5r,6r)-2-(Acetoxymethyl)-6-aminotetrahydro-2h-pyran-3,4,5-triyl triacetate	58484-22-3	98%	1g	￥4305.00	2024-05-07